Ethyl 3-bromo-1-(3-chloropyridin-2-yl)-4,5-dihydro-1H-pyrazole-5-carboxylate
Cat. No. B1609721
Key on ui cas rn:
500011-91-6
M. Wt: 332.58 g/mol
InChI Key: GUAZTUMVVYURLC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07902231B2
Procedure details
The following Example 10 illustrates an alternative preparation of ethyl 3-bromo-1-(3-chloro-2-pyridinyl)-4,5-dihydro-1H-pyrazole-5-carboxylate, which can be used to prepare, for example, ethyl 3-bromo-1-(3-chloro-2H-pyridinyl)-1H-pyrazole-5-carboxylate (i.e. product of Example 9, Step B).
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
ethyl 3-bromo-1-(3-chloro-2H-pyridinyl)-1H-pyrazole-5-carboxylate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
[Compound]
Name
product
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Identifiers
|
REACTION_CXSMILES
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[Br:1][C:2]1[CH2:6][CH:5]([C:7]([O:9]CC)=[O:8])[N:4]([C:12]2[C:17]([Cl:18])=[CH:16][CH:15]=[CH:14][N:13]=2)[N:3]=1.BrC1C=C(C(OCC)=O)N(C2C(Cl)=CC=CN2)N=1>>[Br:1][C:2]1[CH:6]=[C:5]([C:7]([OH:9])=[O:8])[N:4]([C:12]2[C:17]([Cl:18])=[CH:16][CH:15]=[CH:14][N:13]=2)[N:3]=1
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Inputs
Step One
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Name
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|
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Quantity
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0 (± 1) mol
|
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Type
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reactant
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Smiles
|
BrC1=NN(C(C1)C(=O)OCC)C1=NC=CC=C1Cl
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Step Two
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Name
|
ethyl 3-bromo-1-(3-chloro-2H-pyridinyl)-1H-pyrazole-5-carboxylate
|
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Quantity
|
0 (± 1) mol
|
|
Type
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reactant
|
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Smiles
|
BrC1=NN(C(=C1)C(=O)OCC)C1NC=CC=C1Cl
|
Step Three
[Compound]
|
Name
|
product
|
|
Quantity
|
0 (± 1) mol
|
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Type
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reactant
|
|
Smiles
|
|
Conditions
Other
|
Conditions are dynamic
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1
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Details
|
See reaction.notes.procedure_details.
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Outcomes
Product
|
Name
|
|
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Type
|
|
|
Smiles
|
BrC1=NN(C(=C1)C(=O)O)C1=NC=CC=C1Cl
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
